Cas no 1806560-50-8 (2-Fluoro-5-hydrazinylphenol)

• Product Name: 2-Fluoro-5-hydrazinylphenol
• CAS No: 1806560-50-8
• MF: C₆H₇FN₂O
• MW: 142.130984544754
• CID: 4934464
• Update Time: 2025-10-25

2-Fluoro-5-hydrazinylphenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-hydrazinylphenol
• 4-Fluoro-3-hydroxyphenylhydrazine
• 2-Fluoro-5-hydrazinylphenol

• Inchi： 1S/C6H7FN2O/c7-5-2-1-4(9-8)3-6(5)10/h1-3,9-10H,8H2
• InChI Key： CCRUMRYORQNBPI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1O)NN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 0.9
• Topological Polar Surface Area: 58.3

Additional information on 2-Fluoro-5-hydrazinylphenol

2-Fluoro-5-Hydrazinylphenol: A Comprehensive Overview

2-Fluoro-5-hydrazinylphenol, also known by its CAS number 1806560-50-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a phenolic group with a hydrazine moiety and a fluorine substituent. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, material science, and chemical synthesis.

The molecular formula of 2-fluoro-5-hydrazinylphenol is C7H7FN3O, and its molecular weight is approximately 169.17 g/mol. The compound exists as a solid at room temperature, with a melting point of around 150°C. Its solubility in water is moderate, and it exhibits varying degrees of solubility in organic solvents depending on the solvent's polarity. These physical properties make it suitable for use in various chemical reactions and processes.

Recent studies have highlighted the importance of 2-fluoro-5-hydrazinylphenol in the development of novel pharmaceutical agents. The hydrazine group in the molecule is known to exhibit anti-inflammatory and antioxidant properties, which are highly desirable in drug design. Additionally, the fluorine substituent enhances the molecule's lipophilicity, improving its bioavailability when used as a drug candidate.

In terms of synthesis, 2-fluoro-5-hydrazinylphenol can be prepared through several methods. One common approach involves the nucleophilic substitution reaction between 2-fluorophenol and hydrazine derivatives. This method is efficient and yields high-purity products when optimized conditions are employed. Another method involves the condensation reaction of 2-fluorophenol with hydrazine hydrate in the presence of an acid catalyst. Both methods have been extensively studied, and recent advancements have focused on improving reaction yields and reducing production costs.

The chemical stability of 2-fluoro-5-hydrazinylphenol has been thoroughly investigated under various conditions. Studies have shown that the compound is stable under neutral and mildly acidic conditions but undergoes decomposition in strongly alkaline environments. This information is crucial for its safe handling and storage, particularly in industrial settings where large-scale production may be required.

In the field of material science, 2-fluoro-5-hydrazinylphenol has shown promise as a precursor for the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The hydrazine group acts as a coordinating ligand, enabling the formation of stable metal complexes with diverse architectures. Recent research has explored its use in creating porous materials with applications in gas storage and catalysis.

The biological activity of 2-fluoro-5-hydrazinylphenol has also been a topic of interest. In vitro studies have demonstrated its potential as an antimicrobial agent against various bacterial strains. Furthermore, preliminary toxicity studies indicate that it exhibits low cytotoxicity towards mammalian cells, suggesting its suitability for further exploration as a therapeutic agent.

In conclusion, 2-fluoro-5-hydrazinylphenol, with its unique structure and versatile functional groups, continues to be a subject of intense research across multiple disciplines. Its applications span from drug development to material science, with ongoing studies focusing on optimizing its synthesis methods and exploring new avenues for its utilization. As research progresses, this compound holds great potential for contributing to advancements in both academic and industrial settings.